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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the preclinical cross-reactivity and target
profile of IMGC936, a first-in-class antibody-drug conjugate (ADC) targeting A Disintegrin and
Metalloproteinase Domain 9 (ADAM9). While the clinical development of IMGC936 has been
discontinued due to not meeting safety and efficacy benchmarks in Phase 1 trials, the
preclinical data, particularly from tissue cross-reactivity studies, offers valuable insights for the
development of future ADCs.[1] This guide will objectively compare IMGC936 with other
ADAMO9-targeted ADCs and alternative ADCs for solid tumors, supported by available
experimental data and detailed methodologies.

IMGC936: An Overview

IMGC936 is an ADC composed of a humanized anti-ADAM9 monoclonal antibody, site-
specifically conjugated to the maytansinoid payload DM21 via a cleavable linker.[2][3] ADAM9
is a compelling therapeutic target due to its overexpression in a variety of solid tumors,
including non-small cell lung cancer (NSCLC), gastric, pancreatic, triple-negative breast, and
colorectal cancers, with minimal expression in normal tissues.[2][4][5][6] The proposed
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mechanism of action for IMGC936 involves binding to ADAM9 on tumor cells, internalization of

the ADC, and subsequent release of the DM21 payload, which disrupts microtubule dynamics
and leads to cell death.[7]

Comparative Analysis of ADAM9-Targeted ADCs

While IMGC936 was the first ADAMO9-targeted ADC to enter clinical trials, other ADCs targeting
ADAM9 are in preclinical development.[8] This section compares IMGC936 to these emerging

alternatives.
Feature IMGC936 MGC028 AEX-6003
Target ADAM9 ADAM9 ADAM9
] Humanized anti- ADAMO9-targeting ADAMO9-targeting
Antibody ] ]
ADAM9 antibody antibody

Exatecan

Payload DM21 (Maytansinoid) (Topoisomerase | DM4 (Maytansinoid)
inhibitor)

) ) ) Cleavable (SYNtecan
Linker Cleavable tri-peptide Cleavable SPDB

ETM)

Drug-to-Antibody
Ratio (DAR)

~2

Not publicly available

Development Stage

Phase 1

(Discontinued)

Preclinical

Preclinical

Reported Preclinical

Safety Notes

Ocular toxicities
observed in non-
human primates.[9]
[10]

No ocular toxicities
observed in a pilot
non-human primate

toxicology study.[10]

Not publicly available

Cross-Reactivity Profile of IMGC936

A crucial aspect of preclinical ADC development is the assessment of on-target and off-target

binding in normal tissues. A Good Laboratory Practice (GLP) human tissue cross-reactivity
study was conducted for IMGC936.
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Summary of IMGC936 Human Tissue Cross-Reactivity Findings:

Tissue Type Staining Characteristics

Limited frequency and intensity of membrane
and cytoplasmic staining was observed in
various epithelial cell types, including the
Epithelial Cells bladder, cervix, esophagus, fallopian tube,
kidney, large intestine, lung, mammary gland,
ovary, pancreas, prostate, salivary gland, tonsil,

ureter, and uterus.

Membrane and cytoplasmic staining was noted
Mononuclear Cells in mononuclear cells across various tissues,

including lymphoid tissues.

Staining was observed in the membrane and
Hematopoietic Precursor Cells cytoplasm of hematopoietic precursor cells in

the bone marrow.

Staining patterns in membrane and cytoplasmic
compartments were generally comparable
) between human and cynomolgus monkey
Comparison to Cynomolgus Monkey ) )
tissues, supporting the use of the cynomolgus
monkey as an appropriate model for toxicology

studies.

Alternative ADC Therapies for IMGC936-Indicated
Cancers

Given the discontinuation of IMGC936, it is relevant to consider other ADCs being developed
for the same solid tumor types.
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Approved/investiga

ADC Name Target Payload .
tional for
Trastuzumab HER? Topoisomerase | NSCLC, Gastric
deruxtecan (Enhertu) inhibitor (Deruxtecan) Cancer[2][11]
Sacituzumab Topoisomerase | Breast Cancer,
_ TROP2 S _

govitecan (Trodelvy) inhibitor (SN-38) Urothelial Cancer
Telisotuzumab vedotin ~ ¢c-MET MMAE NSCLCI[2]
Disitamab vedotin )

HER2 MMAE Gastric Cancer[11]
(RC48)
SYSA-1801 Claudin 18.2 MMAE Gastric Cancer[7]
BAY 94-9343 Mesothelin Not specified Pancreatic Cancer[12]
Amanitin-based ADCs N )

TROP2 Amanitin Pancreatic Cancer[13]

(e.g., hRS7-amanitin)

Experimental Protocols
Signaling Pathway of IMGC936 Action

The following diagram illustrates the proposed mechanism of action for IMGC936.
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Caption: Proposed mechanism of action for the IMGC936 antibody-drug conjugate.

Experimental Workflow for Tissue Cross-Reactivity
Study

The diagram below outlines a typical workflow for a GLP-compliant tissue cross-reactivity study
using immunohistochemistry (IHC).
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Caption: A generalized workflow for a GLP tissue cross-reactivity study.

Logical Comparison of ADAM9-Targeted ADC Payloads

This diagram illustrates the differing mechanisms of the payloads used in IMGC936 and its
potential successor, MGCO028.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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